methyl 2-amino-3-(3-chlorophenyl)propanoate hydrochloride
Overview
Description
Methyl 2-amino-3-(3-chlorophenyl)propanoate hydrochloride, also known as chlorpheniramine maleate, is a synthetic antihistamine used to treat allergies, hay fever, and the common cold. It is a derivative of pheniramine, which is an antihistamine with anticholinergic and sedative effects. Chlorpheniramine maleate is a white, crystalline solid that is odorless and has a bitter taste. It is soluble in water and ethanol, and has a melting point of approximately 170°C.
Mechanism of Action
Chlorpheniramine maleate blocks the action of histamine, which is a chemical released by the body during an allergic reaction. Histamine binds to receptors in the body, leading to the release of other chemicals that cause inflammation, swelling, and other allergic symptoms. By blocking the action of histamine, methyl 2-amino-3-(3-chlorophenyl)propanoate hydrochloridemine maleate reduces the symptoms of allergies and hay fever.
Biochemical and Physiological Effects
Chlorpheniramine maleate has been shown to reduce inflammation, swelling, and other allergic symptoms. It has also been shown to reduce airway hyperresponsiveness, bronchoconstriction, and airway inflammation. In addition, methyl 2-amino-3-(3-chlorophenyl)propanoate hydrochloridemine maleate has been shown to reduce blood pressure and heart rate, and to have sedative and anticholinergic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using methyl 2-amino-3-(3-chlorophenyl)propanoate hydrochloridemine maleate in laboratory experiments is that it is a relatively safe and well-tolerated drug with few side effects. It has also been shown to be effective in reducing the symptoms of allergies and hay fever. However, it is important to note that methyl 2-amino-3-(3-chlorophenyl)propanoate hydrochloridemine maleate can cause drowsiness, and can interact with other medications, so caution should be used when using it in laboratory experiments.
Future Directions
In the future, methyl 2-amino-3-(3-chlorophenyl)propanoate hydrochloridemine maleate could be used to study the effects of histamine on other body systems, such as the immune system, gastrointestinal system, and reproductive system. Additionally, it could be used to study the effects of histamine on cognitive function and behavior. Furthermore, it could be used to study the effects of histamine on other conditions, such as asthma and chronic obstructive pulmonary disease. Finally, it could be used to study the effects of histamine on drug metabolism and drug interactions.
Synthesis Methods
Chlorpheniramine maleate is synthesized by reacting methyl 2-amino-3-(3-chlorophenyl)propanoate hydrochloridemine with maleic acid in a 1:1 molar ratio in an aqueous solution. The reaction is carried out at a temperature of 80-90°C for 1-2 hours. The reaction is then cooled to room temperature and the product is isolated by filtration. The product is then recrystallized from ethanol.
Scientific Research Applications
Chlorpheniramine maleate is widely used in scientific research as an experimental drug to study the effects of histamine on the body. It has been used to study the effects of histamine on airway inflammation, bronchoconstriction, and airway hyperresponsiveness. It has also been used to study the effects of histamine on the cardiovascular system, including its effects on blood pressure and heart rate. Additionally, methyl 2-amino-3-(3-chlorophenyl)propanoate hydrochloridemine maleate has been used to study the effects of histamine on the central nervous system, including its effects on sleep, anxiety, and cognitive function.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-3-(3-chlorophenyl)propanoate hydrochloride involves the reaction of 3-chlorobenzaldehyde with nitroethane to form 3-(3-chlorophenyl)-2-nitropropene, which is then reduced to 3-(3-chlorophenyl)propanal. The propanal is then reacted with methylamine to form methyl 2-amino-3-(3-chlorophenyl)propanal, which is then esterified with methanol to form methyl 2-amino-3-(3-chlorophenyl)propanoate. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "3-chlorobenzaldehyde", "nitroethane", "methylamine", "methanol", "hydrochloric acid" ], "Reaction": [ "3-chlorobenzaldehyde is reacted with nitroethane in the presence of a base such as potassium hydroxide to form 3-(3-chlorophenyl)-2-nitropropene.", "The nitropropene is then reduced using a reducing agent such as sodium borohydride or lithium aluminum hydride to form 3-(3-chlorophenyl)propanal.", "The propanal is then reacted with excess methylamine in the presence of a catalyst such as Raney nickel to form methyl 2-amino-3-(3-chlorophenyl)propanal.", "The propanal is then esterified with methanol in the presence of a catalyst such as sulfuric acid to form methyl 2-amino-3-(3-chlorophenyl)propanoate.", "Finally, hydrochloric acid is added to the ester to form the hydrochloride salt of the compound." ] } | |
CAS RN |
37844-14-7 |
Molecular Formula |
C10H13Cl2NO2 |
Molecular Weight |
250.1 |
Purity |
95 |
Origin of Product |
United States |
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